Cas no 178888-38-5 (benzyl N-(2R)-2-(4-chlorophenyl)-2-hydroxyethylcarbamate)

• Product Name: benzyl N-(2R)-2-(4-chlorophenyl)-2-hydroxyethylcarbamate
• CAS No: 178888-38-5
• MF: C₁₆H₁₆ClNO₃
• MW: 305.756143569946
• CID: 5631426
• PubChem ID: 15247509
• Update Time: 2025-10-30

benzyl N-(2R)-2-(4-chlorophenyl)-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 178888-38-5
• EN300-28291412
• benzyl N-[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]carbamate
• Carbamic acid, [2-(4-chlorophenyl)-2-hydroxyethyl]-, phenylmethyl ester, (R)- (9CI)
• benzyl N-(2R)-2-(4-chlorophenyl)-2-hydroxyethylcarbamate

• Inchi： 1S/C16H16ClNO3/c17-14-8-6-13(7-9-14)15(19)10-18-16(20)21-11-12-4-2-1-3-5-12/h1-9,15,19H,10-11H2,(H,18,20)/t15-/m0/s1
• InChI Key： LWQCVVIICGWRPR-HNNXBMFYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC[C@@H](C1=CC=C(Cl)C=C1)O

Computed Properties

• Exact Mass: 305.0818711g/mol
• Monoisotopic Mass: 305.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 501.1±50.0 °C(Predicted)
• pka: 11.91±0.46(Predicted)

Additional information on benzyl N-(2R)-2-(4-chlorophenyl)-2-hydroxyethylcarbamate

Comprehensive Overview of Benzyl N-(2R)-2-(4-Chlorophenyl)-2-Hydroxyethylcarbamate (CAS No. 178888-38-5)

Benzyl N-(2R)-2-(4-chlorophenyl)-2-hydroxyethylcarbamate (CAS No. 178888-38-5) is a specialized organic compound widely recognized for its unique structural properties and potential applications in pharmaceutical and chemical research. This chiral carbamate derivative features a 4-chlorophenyl group and a hydroxyethyl moiety, making it a valuable intermediate in asymmetric synthesis and drug development. Its stereospecificity (2R configuration) is particularly noteworthy, as it influences biological activity and interaction with enzymes or receptors.

In recent years, the demand for chiral building blocks like benzyl N-(2R)-2-(4-chlorophenyl)-2-hydroxyethylcarbamate has surged due to advancements in targeted drug delivery and precision medicine. Researchers are increasingly exploring its role in synthesizing optically active pharmaceuticals, such as protease inhibitors or kinase modulators. The compound’s carbamate functional group also offers stability under physiological conditions, a trait highly sought after in prodrug design.

From an industrial perspective, CAS No. 178888-38-5 is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic asymmetric hydrogenation and enzymatic resolution have improved its production efficiency, aligning with the global push for eco-friendly manufacturing. These developments address common search queries like "chiral compound synthesis methods" or "scalable routes for carbamate derivatives," reflecting user interest in practical applications.

Analytical characterization of benzyl N-(2R)-2-(4-chlorophenyl)-2-hydroxyethylcarbamate typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity thresholds (>98%) are critical for pharmaceutical use, a topic frequently searched by quality control professionals. Additionally, its solubility profile (e.g., in DMSO or ethanol) is often queried for formulation studies.

Beyond pharmaceuticals, this compound has garnered attention in material science, particularly for designing polymeric coatings with enhanced durability. Its aromatic and polar groups contribute to adhesion properties, making it relevant to industries exploring advanced composites. Such interdisciplinary applications highlight its versatility, a point emphasized in recent patent literature.

Regulatory compliance for CAS No. 178888-38-5 adheres to standard safety protocols, with SDS documentation detailing proper handling. While not classified as hazardous under major frameworks, users often search for "storage conditions for carbamates" or "stability in aqueous solutions," underscoring the need for accessible technical data.

In summary, benzyl N-(2R)-2-(4-chlorophenyl)-2-hydroxyethylcarbamate exemplifies the intersection of chiral chemistry and applied science. Its relevance to drug discovery, sustainable production, and material innovation ensures continued interest across academic and industrial sectors. Future research may further elucidate its potential in bioconjugation or catalysis, solidifying its role in modern chemistry.